(2,2-dimethyl-5-thioxo-4-(p-tolyl)-2,5-dihydro-1H-imidazol-1-yl)(p-tolyl)methanone

• IUPAC Name: [2,2-dimethyl-4-(4-methylphenyl)-5-sulfanylideneimidazol-1-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C20H20N2OS/c1-13-5-9-15(10-6-13)17-19(24)22(20(3,4)21-17)18(23)16-11-7-14(2)8-12-16/h5-12H,1-4H3
• InChI Key: WVFSVJFSOYKATQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(N(C2=S)C(=O)C3=CC=C(C=C3)C)(C)C
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol
• CAS No.: 899910-00-0

Description

(2,2-dimethyl-5-thioxo-4-(p-tolyl)-2,5-dihydro-1H-imidazol-1-yl)(p-tolyl)methanone is a useful research compound. Its molecular formula is C20H20N2OS and its molecular weight is 336.45. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activities of Chromone Compounds

Recent studies have demonstrated that chromone derivatives, compounds with a chromone skeleton, exhibit significant antioxidant activities. These activities are crucial for providing protection against oxidative stress, a factor implicated in various diseases. The research conducted by Kładna et al. (2014) evaluated the antioxidant capacities of new synthesized chromonyl derivatives using in vitro assays. The results indicated a strong scavenging effect towards free radicals, suggesting these compounds' potential protective role against oxidative damage (Kładna et al., 2014).

Cryopreservation of Microorganisms

The study by Hubálek (2003) reviewed the cryoprotective additives (CPAs) used in the frozen storage of microorganisms. This research is crucial for the long-term preservation of microbial strains important in environmental, industrial, and health-related research. The review highlighted the effectiveness of various CPAs, including dimethylsulfoxide (Me2SO) and glycerol, in enhancing the survival rates of microorganisms during cryopreservation (Hubálek, 2003).

Antitumor Activity of Imidazole Derivatives

Imidazole derivatives have been explored for their antitumor properties. The review by Iradyan et al. (2009) discussed the antitumor activities of various imidazole derivatives, including bis(2-chloroethyl)amino derivatives and benzimidazole. These compounds have shown promise in preclinical testing for new antitumor drugs, highlighting the potential of imidazole derivatives in cancer therapy (Iradyan et al., 2009).

Development of Heterogeneous Catalysts for Chemical Synthesis

The development of efficient catalysts is vital for chemical synthesis processes. Bateni and Able (2019) reviewed the state of the art in catalyst preparation and analysis for methanol dehydration to dimethyl ether (DME), a clean fuel and valuable chemical. This review underscores the importance of catalyst research in improving industrial chemical processes and environmental sustainability (Bateni & Able, 2019).